1-Ethyl-1-(2-methylphenyl)-3-phenylurea
Overview
Description
1-Ethyl-1-(2-methylphenyl)-3-phenylurea, also known as EPMU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of urea and has been synthesized using different methods.
Scientific Research Applications
1-Ethyl-1-(2-methylphenyl)-3-phenylurea has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, 1-Ethyl-1-(2-methylphenyl)-3-phenylurea has been shown to have anti-cancer properties and has been studied as a potential drug candidate for the treatment of cancer. In agriculture, 1-Ethyl-1-(2-methylphenyl)-3-phenylurea has been studied as a herbicide due to its ability to inhibit the growth of weeds. In material science, 1-Ethyl-1-(2-methylphenyl)-3-phenylurea has been studied as a potential precursor for the synthesis of novel materials.
Mechanism of Action
The mechanism of action of 1-Ethyl-1-(2-methylphenyl)-3-phenylurea varies depending on its application. In cancer treatment, 1-Ethyl-1-(2-methylphenyl)-3-phenylurea has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In herbicide applications, 1-Ethyl-1-(2-methylphenyl)-3-phenylurea inhibits the activity of photosystem II in plants, leading to the inhibition of photosynthesis and plant growth.
Biochemical and Physiological Effects:
1-Ethyl-1-(2-methylphenyl)-3-phenylurea has been shown to have various biochemical and physiological effects. In cancer treatment, 1-Ethyl-1-(2-methylphenyl)-3-phenylurea has been shown to induce DNA damage and inhibit the activity of enzymes involved in DNA repair. In herbicide applications, 1-Ethyl-1-(2-methylphenyl)-3-phenylurea has been shown to inhibit the activity of enzymes involved in photosynthesis, leading to the inhibition of plant growth.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Ethyl-1-(2-methylphenyl)-3-phenylurea in lab experiments include its high potency and specificity for its target. However, the limitations include its potential toxicity and the need for careful handling.
Future Directions
There are several future directions for the research on 1-Ethyl-1-(2-methylphenyl)-3-phenylurea. In cancer treatment, further studies are needed to determine the optimal dosage and delivery method of 1-Ethyl-1-(2-methylphenyl)-3-phenylurea. In herbicide applications, the development of 1-Ethyl-1-(2-methylphenyl)-3-phenylurea derivatives with higher potency and specificity is needed. In material science, the synthesis of novel materials using 1-Ethyl-1-(2-methylphenyl)-3-phenylurea as a precursor is an area of interest.
Conclusion:
In conclusion, 1-Ethyl-1-(2-methylphenyl)-3-phenylurea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1-Ethyl-1-(2-methylphenyl)-3-phenylurea have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various applications.
properties
IUPAC Name |
1-ethyl-1-(2-methylphenyl)-3-phenylurea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O/c1-3-18(15-12-8-7-9-13(15)2)16(19)17-14-10-5-4-6-11-14/h4-12H,3H2,1-2H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWPWSYCCDRWEAQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1C)C(=O)NC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20304092 |
Source
|
| Record name | 1-ethyl-1-(2-methylphenyl)-3-phenylurea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20304092 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-1-(2-methylphenyl)-3-phenylurea | |
CAS RN |
4559-91-5 |
Source
|
| Record name | NSC164159 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=164159 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-ethyl-1-(2-methylphenyl)-3-phenylurea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20304092 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-ETHYL-3-PHENYL-1-(O-TOLYL)UREA | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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